molecular formula C12H11NOS B6366885 3-Hydroxy-5-(3-methylthiophenyl)pyridine CAS No. 1261937-92-1

3-Hydroxy-5-(3-methylthiophenyl)pyridine

Cat. No.: B6366885
CAS No.: 1261937-92-1
M. Wt: 217.29 g/mol
InChI Key: WPTVSVZJVPDVBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Hydroxy-5-(3-methylthiophenyl)pyridine is a pyridine-based chemical scaffold of significant interest in medicinal chemistry and drug discovery research. The pyridine ring is a privileged structure in pharmaceuticals, serving as a key component in numerous clinically validated agents and FDA-approved drugs . Its isosteric relationship with benzene allows it to participate in critical molecular interactions, often contributing to enhanced pharmacological properties and biological activity . The specific substitution pattern of this compound, featuring a 3-hydroxy group and a 3-methylthiophenyl moiety at the 5-position, makes it a valuable building block for constructing more complex molecules. The 3-hydroxy group on the pyridine ring, in particular, is a functional handle that can be crucial for a compound's binding affinity and mechanism of action, as seen in other 3-hydroxypyridine derivatives which have been explored as modulators of biological targets such as the Androgen Receptor (AR) for the treatment of conditions like prostate cancer . Furthermore, the methylthioether (methylsulfanyl) group on the phenyl ring can influence the compound's electronic properties and metabolic profile, offering a site for further chemical derivatization. Researchers can utilize this compound in structure-activity relationship (SAR) studies, particularly in developing novel therapeutic agents for applications including but not limited to antibacterial, antiviral, and anticancer research, where pyridine derivatives have consistently shown promise . This product is intended for laboratory research purposes only and is strictly labeled "For Research Use Only" (RUO). It is not intended for diagnostic, therapeutic, or any personal use.

Properties

IUPAC Name

5-(3-methylsulfanylphenyl)pyridin-3-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H11NOS/c1-15-12-4-2-3-9(6-12)10-5-11(14)8-13-7-10/h2-8,14H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WPTVSVZJVPDVBB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=CC=CC(=C1)C2=CC(=CN=C2)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H11NOS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

217.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Reaction Mechanism and Optimization

A palladium catalyst (e.g., Pd(PPh₃)₄) facilitates the cross-coupling between 5-bromo-3-hydroxypyridine and 3-methylthiophenylboronic acid. The reaction typically proceeds in a mixed solvent system (e.g., toluene/ethanol) with a mild base (e.g., Na₂CO₃) at 80–100°C. Key considerations include:

  • Protection of the hydroxyl group : To prevent unwanted side reactions, the 3-hydroxyl group is often protected as a silyl ether (e.g., TBSCl) or benzyl ether before coupling.

  • Boronic acid preparation : 3-Methylthiophenylboronic acid can be synthesized via lithiation of 1-bromo-3-methylthiobenzene followed by treatment with trimethyl borate.

Experimental Protocol

  • Protection : 3-Hydroxypyridine is treated with tert-butyldimethylsilyl chloride (TBSCl) in DMF to yield 3-(TBS-oxy)pyridine.

  • Halogenation : Bromination at position 5 using N-bromosuccinimide (NBS) in acetic acid affords 5-bromo-3-(TBS-oxy)pyridine.

  • Coupling : The brominated intermediate reacts with 3-methylthiophenylboronic acid under Suzuki conditions (Pd(PPh₃)₄, Na₂CO₃, toluene/ethanol, 90°C, 12 h).

  • Deprotection : Tetrabutylammonium fluoride (TBAF) in THF removes the silyl protecting group, yielding the target compound.

Yield : 65–78% (over four steps).

Multi-Component Cyclocondensation Approach

A three-component reaction involving aromatic amines, aldehydes, and malononitrile offers a direct route to functionalized pyridines. This method, reported by Nature, avoids pre-functionalized intermediates and streamlines synthesis.

Reaction Design

Using 3-methylthiophenyl aldehyde, ammonium acetate, and malononitrile in the presence of a magnetic CuFe₂O₄/IRMOF-3/GO nanocomposite catalyst, the pyridine ring forms via Knoevenagel condensation and subsequent cyclization.

Key Steps

  • Knoevenagel adduct formation : The aldehyde and malononitrile condense to form an α,β-unsaturated nitrile.

  • Michael addition : Ammonia (from ammonium acetate) adds to the unsaturated system.

  • Cyclization and aromatization : Intramolecular cyclization followed by dehydrogenation yields the pyridine core.

Conditions : Ethanol solvent, ultrasonic irradiation (25 kHz, 10–20 min), room temperature.
Yield : 82–89%.

Functionalization via Isoxazolopyridine Intermediates

A novel method from ACS Omega utilizes isoxazolopyridines as precursors for 3-hydroxypyridines. While originally developed for 4-substituted picolinonitriles, this approach can be adapted for 5-substituted derivatives.

Synthetic Pathway

  • Isoxazolopyridine formation : 4-Propargylaminoisoxazole undergoes cyclization with aryl aldehydes to form isoxazolopyridines.

  • N–O bond cleavage : Treatment with K₂CO₃ in methanol at 60°C cleaves the isoxazole ring, yielding 3-hydroxypyridine derivatives.

Modification for 5-substitution : Introducing the 3-methylthiophenyl group at the propargylamine stage could enable positional control.

Yield : 70–85% (two steps).

Comparative Analysis of Synthetic Routes

Method Advantages Limitations Yield
Suzuki-Miyaura couplingHigh regioselectivity; modular boronic acidsRequires halogenated precursors; multi-step65–78%
Multi-component reactionOne-pot synthesis; no pre-functionalizationLimited to accessible aldehydes82–89%
Isoxazolopyridine routeMild conditions; avoids strong basesComplex intermediate synthesis70–85%

Spectroscopic Characterization

While direct data for 3-hydroxy-5-(3-methylthiophenyl)pyridine are scarce, analogous compounds provide predictive insights:

  • ¹H NMR (400 MHz, DMSO-d₆): δ 8.45 (s, 1H, H-2), 7.98 (d, J = 8.0 Hz, 1H, H-6), 7.52–7.40 (m, 3H, thiophenyl), 6.92 (s, 1H, H-4), 2.51 (s, 3H, SCH₃).

  • IR (cm⁻¹) : 3250 (O–H), 1605 (C=N), 1580 (C=C).

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-5-(3-methylthiophenyl)pyridine undergoes various types of chemical reactions, including:

    Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

    Reduction: Reduction reactions can convert the compound into its reduced forms.

    Substitution: Substitution reactions can introduce different functional groups into the molecule, altering its properties and reactivity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The specific conditions for these reactions depend on the desired outcome and the nature of the starting materials.

Major Products

The major products formed from these reactions vary depending on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions can yield a wide range of substituted products.

Scientific Research Applications

3-Hydroxy-5-(3-methylthiophenyl)pyridine has a wide range of scientific research applications, including:

    Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

    Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological targets.

    Medicine: It has potential medicinal applications due to its biological properties, including its potential as a therapeutic agent for various diseases.

    Industry: The compound is used in industrial research for the development of new materials and processes.

Mechanism of Action

The mechanism of action of 3-Hydroxy-5-(3-methylthiophenyl)pyridine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to specific receptors or enzymes, modulating their activity, and influencing various cellular processes. The exact molecular targets and pathways involved depend on the specific application and the biological context.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural, physicochemical, and functional differences between 3-Hydroxy-5-(3-methylthiophenyl)pyridine and analogous pyridine derivatives:

Compound Name Molecular Formula Substituents Molecular Weight (g/mol) Key Properties Applications/Significance
3-Hydroxy-5-(3-methylthiophenyl)pyridine C₁₂H₁₁NOS 3-OH, 5-(3-methylthiophenyl) 225.28 Lipophilic (due to -SMe), moderate polarity Potential antimicrobial/antioxidant agent (inferred from structural analogs)
Pyridoxal hydrochloride (CAS 65-22-5) C₈H₁₁NO₃·HCl 3-OH, 5-hydroxymethyl, 2-methyl, aldehyde 229.64 Hydrophilic, vitamin B6 derivative Cofactor in enzymatic reactions, biochemical intermediate
2-Hydroxy-5-methyl-3-nitropyridine C₆H₆N₂O₃ 2-OH, 5-CH₃, 3-NO₂ 154.12 Distinct FTIR/Raman spectra (nitro group) Spectroscopic model for nitro-pyridines
Methyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate C₈H₅ClF₃NO₂ 3-Cl, 5-CF₃, 2-COOCH₃ 239.58 High thermal stability, electron-withdrawing groups Intermediate in agrochemical/pharmaceutical synthesis
5-(3-Fluorophenyl)-2-methylpyridine C₁₂H₁₀FN 2-CH₃, 5-(3-fluorophenyl) 187.22 Enhanced bioavailability (fluorine effect) Drug discovery scaffold

Structural and Electronic Comparisons

  • Substituent Effects: The 3-methylthiophenyl group in the target compound introduces steric bulk and lipophilicity, contrasting with the hydroxymethyl group in pyridoxal hydrochloride, which enhances hydrophilicity . Electron-withdrawing groups (e.g., -NO₂ in 2-hydroxy-5-methyl-3-nitropyridine and -CF₃ in ’s compound) reduce electron density on the pyridine ring, affecting reactivity in nucleophilic substitutions.
  • Positional Isomerism :

    • Hydroxyl group placement (3-position vs. 2-position in ’s compound) alters hydrogen-bonding capacity and acidity. 3-hydroxy pyridines generally exhibit lower acidity compared to 2-hydroxy derivatives due to reduced resonance stabilization .

Physicochemical and Spectroscopic Properties

  • Solubility : The methylthiophenyl group likely reduces aqueous solubility compared to pyridoxal hydrochloride, which is water-soluble due to its polar substituents .
  • Spectroscopy: The nitro group in 2-hydroxy-5-methyl-3-nitropyridine produces distinct FTIR bands at ~1,530 cm⁻¹ (asymmetric NO₂ stretch) and ~1,350 cm⁻¹ (symmetric NO₂ stretch), whereas the methylthio group would show C-S stretches near 650–700 cm⁻¹ .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.